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Introduction

Ethyl 3-(dimethylamino)acrylate is a versatile organic compound that serves as a key
intermediate in the synthesis of a wide range of pharmaceutical and specialty chemical
products.[1][2] Its unique structure, featuring an acrylate moiety and a tertiary amine, imparts a
dual reactivity that makes it a valuable building block in organic synthesis. This technical guide
provides a comprehensive overview of the physical and chemical properties of Ethyl 3-
(dimethylamino)acrylate, detailed experimental protocols for its synthesis and analysis, and a
discussion of its primary applications.

Chemical Identity and Physical Properties

Ethyl 3-(dimethylamino)acrylate is systematically known as ethyl (2E)-3-
(dimethylamino)prop-2-enoate.[3][4] It is also commonly referred to by various synonyms,
including Ethyl 3-(N,N-dimethylamino)acrylate and Ethyl -(dimethylamino)acrylate.[4][5] The
compound exists as a clear yellow to light orange liquid and is characterized by a faint, amine-
like odor.[1][5] It is slightly soluble in water but miscible with many organic solvents.[5][6]

Table 1: Physical and Chemical Properties of Ethyl 3-(dimethylamino)acrylate
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Property Value References
CAS Number 924-99-2; 1117-37-9 [BI[415]117118]
Molecular Formula C7H13NO:2 [B141517118]
Molecular Weight 143.18 g/mol [B14151[7]
Clear yellow to light orange
Appearance . [1][5]
liquid
Melting Point 17-18 °C [415119]
- _ 186 °C; 118-121 °C @ 10 hPa
Boiling Point [4]15][9][10]
(7.5 mmHg)
Density 0.9947 - 1.0 g/cm3 at 20 °C [4105191111]
Flash Point >105 °C (>221 °F) [4][71[10]
Refractive Index 1.5105 - 1.5125 [41[12]
o Slightly soluble (90 g/L at 25
Solubility in Water [415]
OC)
0.7 hPa at 25 °C; 1 hPa @ 87
Vapor Pressure oc [5][10]
pKa 6.67 £ 0.70 (Predicted) [12]

Chemical Reactivity and Stability

Ethyl 3-(dimethylamino)acrylate is a stable compound under normal temperature and

pressure.[5] However, it is incompatible with strong oxidizing agents.[5][10] Thermal

decomposition can lead to the release of hazardous substances, including nitrogen oxides
(NOx), carbon monoxide (CO), and carbon dioxide (CO32).[5][10] The molecule's reactivity is
characterized by the electrophilic nature of the acrylate's [3-carbon, making it susceptible to
Michael addition reactions with various nucleophiles. The tertiary amine group can also
participate in acid-base reactions.

Applications in Research and Drug Development
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The primary application of Ethyl 3-(dimethylamino)acrylate is as a versatile intermediate in
organic synthesis.[1] It is a crucial precursor for the synthesis of various biologically active
molecules, including:

Antiviral agents: It is used in the preparation of certain antiviral compounds.[1]

Kinase inhibitors: This compound serves as a building block for the synthesis of kinase
inhibitors, which are a significant class of targeted cancer therapies.[1]

Quinolone antibiotics: It is an important intermediate in the synthesis of quinolone
antibacterial agents such as ciprofloxacin, moxifloxacin, and levofloxacin.[2]

Fungicides: It is also utilized in the preparation of certain agricultural fungicides.[2]

Beyond pharmaceuticals, it finds use in the chemical industry as a crosslinking agent and in the
formulation of specialty coatings and resins.[1]

Experimental Protocols
Synthesis of Ethyl 3-(dimethylamino)acrylate

A common method for the preparation of Ethyl 3-(dimethylamino)acrylate involves the
reaction of ethyl propiolate with dimethylamine. The following is a general protocol synthesized
from literature procedures.

Materials:

o Ethyl propiolate

o Dimethylamine (as a solution or gas)

e Anhydrous solvent (e.g., toluene, THF)

» Nitrogen or Argon gas for inert atmosphere
Procedure:

 In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser under an inert atmosphere, dissolve ethyl propiolate
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in the anhydrous solvent.

Cool the solution to 0 °C using an ice bath.

Slowly add a solution of dimethylamine to the stirred solution of ethyl propiolate via the
dropping funnel. The reaction is exothermic, and the temperature should be maintained
below 10 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GC).

Upon completion, remove the solvent under reduced pressure using a rotary evaporator.

Purify the crude product by vacuum distillation to obtain pure Ethyl 3-
(dimethylamino)acrylate.

Purification by Vacuum Distillation

Apparatus:

Distillation flask

Fractionating column (e.g., Vigreux column)

Condenser

Receiving flask

Vacuum pump and gauge

Heating mantle with a stirrer

Procedure:

Assemble the distillation apparatus. Ensure all glassware is dry.
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Place the crude Ethyl 3-(dimethylamino)acrylate into the distillation flask with a few boiling
chips or a magnetic stir bar.

Slowly apply vacuum to the system.

Gently heat the distillation flask using the heating mantle.

Collect the fraction that distills at the appropriate temperature and pressure (e.g., 118-121 °C
at 10 hPa).[4][9][10]

Once the desired fraction is collected, turn off the heating and allow the system to cool to
room temperature before releasing the vacuum.

Analytical Methods

Gas Chromatography (GC)

Column: A non-polar or medium-polarity capillary column (e.g., HP-5, DB-5) is suitable.

Injector Temperature: 250 °C

Detector: Flame lonization Detector (FID) at 275 °C

Carrier Gas: Helium or Nitrogen

Oven Program: Start at a lower temperature (e.g., 80 °C), hold for 1-2 minutes, then ramp up
to a higher temperature (e.g., 250 °C) at a rate of 10-20 °C/min.

Sample Preparation: Dilute the sample in a suitable solvent like ethyl acetate or
dichloromethane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

'H NMR (in CDCIs): Characteristic peaks are expected for the ethyl group (triplet and
guartet), the dimethylamino group (singlet), and the vinyl protons (doublets).

13C NMR (in CDCIs): Signals corresponding to the carbonyl carbon, the vinyl carbons, the
carbons of the ethyl group, and the carbons of the dimethylamino group should be observed.
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Visualizations
Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis and purification of
Ethyl 3-(dimethylamino)acrylate.

Reactants Reaction Workup Purification Pure Ethyl
(Ethyl Propiolate, Dimethylamine) (Anhydrous Solvent, 0°C to RT) (Solvent Removal) (Vacuum Distillation) 3-(dimethylamino)acrylate

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of Ethyl 3-(dimethylamino)acrylate.

Safety and Handling

Ethyl 3-(dimethylamino)acrylate may cause skin and eye irritation.[1] It is also classified as a
skin sensitizer, meaning it may cause an allergic skin reaction upon repeated contact.[3][10]
Therefore, it is essential to handle this chemical with appropriate personal protective equipment
(PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[1][10] Work should
be conducted in a well-ventilated area or under a chemical fume hood to avoid inhalation of
vapors.[1][10]

Conclusion

Ethyl 3-(dimethylamino)acrylate is a valuable and versatile chemical intermediate with
significant applications in the pharmaceutical and chemical industries. Its well-defined physical
and chemical properties, coupled with established synthetic and analytical protocols, make it a
readily accessible tool for researchers and drug development professionals. Proper handling
and adherence to safety precautions are crucial when working with this compound. This guide
provides a foundational understanding of Ethyl 3-(dimethylamino)acrylate to support its
effective and safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b074694?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

